Cas no 1375415-98-7 ((3R)-1-(oxetan-3-yl)pyrrolidin-3-ol)

• Product Name: (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol
• CAS No: 1375415-98-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4592250
• Update Time: 2025-10-31

(3R)-1-(oxetan-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Oxetan-3-yl)pyrrolidin-3-ol
• (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol

• Inchi： 1S/C7H13NO2/c9-7-1-2-8(3-7)6-4-10-5-6/h6-7,9H,1-5H2/t7-/m1/s1
• InChI Key： ORVAJNOIYUPTSI-SSDOTTSWSA-N
• SMILES： N1(C2COC2)CC[C@@H](O)C1

Additional information on (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol

Recent Advances in the Study of (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol (CAS: 1375415-98-7) and Its Applications in Chemical Biology and Medicine

The compound (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol (CAS: 1375415-98-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol as a versatile building block in the synthesis of novel bioactive molecules. Its oxetane and pyrrolidine moieties contribute to its ability to modulate various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions.

In terms of synthetic methodologies, advancements have been made in the enantioselective synthesis of (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol. Researchers have developed more efficient catalytic systems that improve yield and purity, as reported in a recent ACS Catalysis publication. These improvements are crucial for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacological evaluations of derivatives containing the (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol scaffold have shown promising results in preclinical models. Notably, several analogs have exhibited potent activity against neurodegenerative targets while maintaining favorable pharmacokinetic profiles. These findings suggest potential applications in the treatment of Alzheimer's disease and other CNS disorders.

The compound's mechanism of action appears to involve modulation of neurotransmitter systems and neuroprotective pathways. Detailed structural-activity relationship studies have provided insights into how modifications to the core structure affect biological activity, guiding the design of more selective and potent derivatives.

From a drug development perspective, (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol offers several advantages, including improved metabolic stability and blood-brain barrier penetration compared to similar compounds without the oxetane moiety. These properties make it particularly valuable for CNS-targeted therapeutics.

Ongoing research is exploring the compound's potential in other therapeutic areas, including oncology and infectious diseases. Preliminary results indicate that certain derivatives may have applications as adjuvants in combination therapies, though further validation is required.

In conclusion, (3R)-1-(oxetan-3-yl)pyrrolidin-3-ol (CAS: 1375415-98-7) represents a promising scaffold for medicinal chemistry applications. The recent advances in its synthesis and biological evaluation underscore its potential as a valuable tool for drug discovery and development. Future research directions may include further optimization of its pharmacological properties and exploration of novel therapeutic indications.